Cas no 169501-32-0 (Ethanone,1-(4,5,6,7-tetrahydro-1H-indol-3-yl)-)

• Product Name: Ethanone,1-(4,5,6,7-tetrahydro-1H-indol-3-yl)-
• CAS No: 169501-32-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 111214
• PubChem ID: 45086266
• Update Time: 2025-04-18

Ethanone,1-(4,5,6,7-tetrahydro-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5,6,7-tetrahydro-1H-indol-3-yl)-
• Ethanone, 1-(4,5,6,7-tetrahydro-1H-indol-3-yl)- (9CI)
• 169501-32-0
• 1-(4,5,6,7-Tetrahydro-1H-indol-3-yl)ethanone

• Inchi： 1S/C10H13NO/c1-7(12)9-6-11-10-5-3-2-4-8(9)10/h6,11H,2-5H2,1H3
• InChI Key： VMTVBDLGVRDQGZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2CCCCC=21

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives